Cas no 796852-02-3 (b-methyl-3-Benzofuranethanol)

b-methyl-3-Benzofuranethanol structure
b-methyl-3-Benzofuranethanol structure
Product Name:b-methyl-3-Benzofuranethanol
CAS No:796852-02-3
MF:C11H12O2
MW:176.211783409119
CID:532474
Update Time:2024-01-30

b-methyl-3-Benzofuranethanol Chemical and Physical Properties

Names and Identifiers

    • b-methyl-3-Benzofuranethanol
    • 3-Benzofuranethanol, b-methyl-
    • 3-Benzofuranethanol, β-methyl-
    • Inchi: 1S/C11H12O2/c1-8(6-12)10-7-13-11-5-3-2-4-9(10)11/h2-5,7-8,12H,6H2,1H3
    • InChI Key: QTPQGNQNYRLMKK-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2C(C(C)CO)=C1

Computed Properties

  • Exact Mass: 176.084
  • Monoisotopic Mass: 176.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.4A^2

Experimental Properties

  • Density: 1.144±0.06 g/cm3(Predicted)
  • Boiling Point: 279.9±15.0 °C(Predicted)
  • pka: 14.73±0.10(Predicted)
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